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Compound of Interest

Compound Name: Ethyl 3-oxoheptanoate

Cat. No.: B1581187

An In-depth Technical Guide to Ethyl 3-
oxoheptanoate

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and analysis of ethyl 3-oxoheptanoate for researchers, scientists, and
professionals in drug development.

Chemical Structure and Identification

Ethyl 3-oxoheptanoate, also known as ethyl 3-oxoenanthate, is a keto-ester with the
molecular formula C9H1603.[1][2] Its structure features a heptanoyl chain with a ketone at the
third carbon and an ethyl ester group.

Canonical SMILES: CCCCC(=0)CC(=0)0CCJ3]
InChl: InChI=1S/C9H1603/c1-3-5-6-8(10)7-9(11)12-4-2/h3-7H2,1-2H3[3][4]
InChlKey: UKRVECBFDMVBPU-UHFFFAOY SA-N[3]

2D Structure of Ethyl 3-oxoheptanoate

Physicochemical Properties

Ethyl 3-oxoheptanoate is a colorless to almost colorless clear liquid.[2] A summary of its key
physicochemical properties is presented in the table below.
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Property Value Reference
Molecular Formula C9H1603 [1112]
Molecular Weight 172.22 g/mol [2]
CAS Number 7737-62-4 [2]
Appearance Colorl.ess' to almost colorless 2]
clear liquid
Density 0.970 g/cm3 at 20 °C [2][5]
Boiling Point 110-112 °C at 15 mmHg [2]
Refractive Index 1.430 [2][5]
Flash Point 86 °C
Purity >95.0% (GC) [2]

Experimental Protocols

A common method for the synthesis of ethyl 3-oxoheptanoate involves the acylation of an

enolate. A representative procedure is detailed below.[6]

Materials:

e Sodium hydride (50% in oil)

e Heptane

o Ether

o Ethyl carbonate

¢ Hexanone

o Ethanol

e Acetic acid
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e Saturated sodium bicarbonate solution
o Water
Procedure:

o A suspension of 27.3 g of sodium hydride (previously washed with heptane) in 250 ml of
ether is prepared.

e A solution of 70.8 g of ethyl carbonate in 50 ml of ether is added to the suspension, and the
mixture is stirred for 10 minutes.

e 30 g of hexanone is added over 30 minutes.
e The mixture is refluxed for 2 hours.

o A solution of 12 ml of ethanol in 35 ml of ether is added, and the mixture is stirred for 16
hours at ambient temperature.

e The mixture is cooled to 0°C.

» A solution of 36 ml of acetic acid in 300 ml of water is added, followed by 12 ml of a
saturated sodium bicarbonate solution to adjust the pH to 7.

e The product is extracted with ether.
e The ether extracts are washed with water, dried, and evaporated to dryness.

e The crude product is distilled at 70°C under a reduced pressure of 7 mbar to yield the
purified ethyl 3-oxoheptanoate.
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Workflow for the Synthesis of Ethyl 3-oxoheptanoate
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The structure and purity of ethyl 3-oxoheptanoate are typically confirmed using spectroscopic
methods.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum provides information about the different types of
protons and their connectivity in the molecule.[7][8]

o 18C NMR: The carbon NMR spectrum indicates the number of non-equivalent carbons and
their chemical environments.[7][8]

o Sample Preparation: A dilute solution of the sample is prepared in a deuterated solvent
(e.g., CDCIs) and transferred to an NMR tube.[7]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule, such as the C=0 stretches of the ketone and ester groups.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the compound, confirming its identity.[7] For analysis, a
dilute solution of the sample in a volatile organic solvent is typically injected into a gas
chromatograph coupled to a mass spectrometer (GC-MS).[7]

Safety and Handling

Ethyl 3-oxoheptanoate is a combustible liquid.[9]

Precautionary Measures:[9]

Keep away from flames and hot surfaces.

Store in a cool, dark, and well-ventilated place.

Keep the container tightly closed.

Wear protective gloves and eye/face protection during handling.

Use in a well-ventilated area.
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First Aid:[9]

Inhalation: Move the victim to fresh air.

Skin Contact: Rinse the affected area with water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Rinse mouth and seek medical advice.

Applications in Research and Development

Ethyl 3-oxoheptanoate is a versatile building block in organic synthesis.[2] It serves as an
intermediate in the preparation of various chemical products.[2] Its applications include:

» Flavor and Fragrance Industry: Due to its fruity aroma, it is used as a flavoring agent.[2]

o Pharmaceutical Synthesis: It is an intermediate in the synthesis of pharmaceutical
compounds.[2]

o Biochemical Research: It is used as a biochemical reagent in studies related to metabolic
pathways and enzyme activity.[2][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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